![molecular formula C16H14N2O3S B5504860 5-(4-methoxyphenyl)-3-(2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B5504860.png)
5-(4-methoxyphenyl)-3-(2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one
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Description
5-(4-methoxyphenyl)-3-(2-oxopropyl)thieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C16H14N2O3S and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 314.07251349 g/mol and the complexity rating of the compound is 474. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
Thienopyrimidine derivatives, including the specific compound , have been synthesized and modified to enhance their biological activities. Research demonstrates various methods for the synthesis of these compounds, indicating their versatility and potential for customization in scientific applications (Tolba et al., 2018). Additionally, the exploration of catalytic four-component reactions presents a green approach to synthesizing pharmacologically significant thieno[2,3-d]pyrimidin-4(3H)-ones, showcasing step economy and environmental friendliness (Shi et al., 2018).
Biological Activities
Several studies have highlighted the antimicrobial, anti-inflammatory, and analgesic properties of thienopyrimidine derivatives. For instance, these compounds have shown remarkable activity against fungi, bacteria, and inflammation, suggesting their potential as antimicrobial and anti-inflammatory agents (Tolba et al., 2018). Another study emphasized the synthesis of novel compounds derived from this chemical class, demonstrating their inhibitory activities on COX-1/COX-2, along with significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).
Anticancer and Antiviral Activities
Research into thienopyrimidine derivatives has also extended into the exploration of their anticancer and antiviral potentials. Some studies have focused on the synthesis and evaluation of these compounds for antitumor activity, suggesting their utility in developing new anticancer therapies (Hafez & El-Gazzar, 2017). Moreover, specific derivatives have been investigated for their antiretroviral activities, highlighting the broad spectrum of biological activities associated with thienopyrimidine compounds (Hocková et al., 2003).
Corrosion Inhibition
Beyond biological applications, thienopyrimidine derivatives have been evaluated for their effectiveness as corrosion inhibitors, particularly in the context of oilfield brine environments. Such studies contribute to the understanding of how these compounds can be applied in industrial settings to prevent material degradation (Onyeachu et al., 2019).
Properties
IUPAC Name |
5-(4-methoxyphenyl)-3-(2-oxopropyl)thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3S/c1-10(19)7-18-9-17-15-14(16(18)20)13(8-22-15)11-3-5-12(21-2)6-4-11/h3-6,8-9H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGQHNXAXRCWOJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CN1C=NC2=C(C1=O)C(=CS2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.